2-[(E)-[(8-methoxy-8-oxooctanoyl)hydrazinylidene]methyl]benzoic acid

• Molecular Formula: C17H22N2O5
• Molecular Weight: 334.4 g/mol
• IUPAC Name: 2-[(E)-[(8-methoxy-8-oxooctanoyl)hydrazinylidene]methyl]benzoic acid
• InChI: InChI=1S/C17H22N2O5/c1-24-16(21)11-5-3-2-4-10-15(20)19-18-12-13-8-6-7-9-14(13)17(22)23/h6-9,12H,2-5,10-11H2,1H3,(H,19,20)(H,22,23)/b18-12+
• InChI Key: XXOJFDXWTRAJPB-LDADJPATSA-N
• Isomeric SMILES: COC(=O)CCCCCCC(=O)N/N=C/C1=CC=CC=C1C(=O)O
• Canonical SMILES: COC(=O)CCCCCCC(=O)NN=CC1=CC=CC=C1C(=O)O

Description

2-[[(8-methoxy-1,8-dioxooctyl)hydrazinylidene]methyl]benzoic acid is a member of benzoic acids.

Scientific Research Applications

Metal-Ligand Assisted Isomerization

• Research on compounds related to 2-[(E)-[(8-methoxy-8-oxooctanoyl)hydrazinylidene]methyl]benzoic acid has shown their significance in the cooperative metal-ligand assisted E/Z isomerization and cyano activation in Cu(II) and Co(II) complexes. These compounds can be utilized as catalyst precursors in the selective oxidation of secondary alcohols to ketones (Mahmudov et al., 2014).

Antimicrobial and Molluscicidal Activity

• Studies on prenylated benzoic acid derivatives, which are structurally related to this compound, have revealed significant antimicrobial and molluscicidal activities. This indicates potential applications in controlling harmful organisms (Orjala et al., 1993).

Non-Covalent Interaction and Molecular Docking Studies

• Compounds similar to this compound have been studied for their crystal structure, non-covalent interactions, and molecular docking capabilities. This research has implications for the development of antibiotic agents, as demonstrated by their affinity in docking against DNA gyrase (Asegbeloyin et al., 2019).

Catalytic and Synthesis Applications

• Similar compounds have been utilized in the synthesis of various chemical structures, highlighting their potential in diverse synthetic applications. This includes the synthesis of N-amino-3-hydroxy-2-phenyl-4(1H)-quinolinone (Spáčilová et al., 2006).

In Vitro Cytotoxic Activities

• Ruthenium(II) complexes with hydrazone ligands related to this compound have been evaluated for their DNA binding, cleavage, protein binding, radical scavenging, and in vitro cytotoxic activities. This indicates their potential use in cancer research and therapy (Mohanraj et al., 2016).